![molecular formula C12H16N2O6 B5136666 N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine](/img/structure/B5136666.png)
N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine, also known as MNX, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MNX is a glycoside derivative of xylose and has been shown to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine is not fully understood. However, studies have suggested that this compound may inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. Additionally, this compound has been shown to induce apoptosis and cell cycle arrest in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine in lab experiments is its relatively low toxicity compared to other anticancer compounds. Additionally, this compound has been shown to exhibit selective cytotoxicity towards cancer cells, which may reduce the risk of side effects. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability.
Future Directions
There are several future directions for the study of N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine. One area of research is the development of this compound analogues with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in other disease states. Finally, the development of this compound-based drug delivery systems may improve its efficacy and reduce potential side effects.
In conclusion, this compound is a synthetic compound with potential therapeutic applications in cancer research. This compound has been shown to exhibit various biochemical and physiological effects, including selective cytotoxicity towards cancer cells. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other disease states.
Synthesis Methods
The synthesis of N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine involves the reaction of 2-methyl-4-nitrophenol with xylose in the presence of a catalyst. The resulting product is then purified through various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-(2-methyl-4-nitrophenyl)-beta-D-xylopyranosylamine has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential anti-inflammatory and antioxidant properties.
Properties
IUPAC Name |
2-(2-methyl-4-nitroanilino)oxane-3,4,5-triol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O6/c1-6-4-7(14(18)19)2-3-8(6)13-12-11(17)10(16)9(15)5-20-12/h2-4,9-13,15-17H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNHGFOSGFLWCOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC2C(C(C(CO2)O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.